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Compound of Interest

Compound Name: Antiviral agent 14

Cat. No.: B12411117 Get Quote

An In-depth Technical Guide to Antiviral Agent
14
This technical guide provides a comprehensive overview of the chemical structure, properties,

and experimental data for two distinct compounds referred to as "Antiviral Agent 14." The first

is a potent inhibitor of orthopoxviruses, identified as NIOCH-14, and the second is a compound

with activity against plant viruses, specifically Tobacco Mosaic Virus (TMV) and Cucumber

Mosaic Virus (CMV). This document is intended for researchers, scientists, and drug

development professionals.

Part 1: NIOCH-14 - An Anti-Orthopoxvirus Agent
NIOCH-14 is a derivative of tricyclodicarboxylic acid that has demonstrated significant antiviral

activity against a range of orthopoxviruses, including ectromelia, monkeypox, and variola

viruses.[1] It functions as a prodrug, converting to the active metabolite Tecovirimat (ST-246) in

the body.[2]
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Figure 1. Chemical Structure of NIOCH-14.

Table 1: Physicochemical Properties of NIOCH-14
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Property Value Reference

IUPAC Name

7-[[[4-

(trifluoromethyl)benzoyl]amino]

carbamoyl]tricyclo[3.2.2.0²,⁴]no

n-8-ene-6-carboxylic acid

[3]

CAS Number 1268015-38-8 [4]

Molecular Formula C₁₉H₁₇F₃N₂O₄ [4]

Molecular Weight 394.34 g/mol

Appearance
Not specified in provided

results
-

Solubility

Water-insoluble; poorly soluble

in acetonitrile and alcohols.

Soluble in 10% DMSO in

acetonitrile.

Antiviral Activity and Mechanism of Action
NIOCH-14 is a prodrug of Tecovirimat (ST-246), a known inhibitor of the orthopoxvirus VP37

protein (also known as F13L in vaccinia virus). This protein is essential for the formation of the

viral envelope and the subsequent release of enveloped virions from infected cells. By

inhibiting VP37, Tecovirimat, and by extension NIOCH-14, prevents the virus from spreading to

other cells.

Click to download full resolution via product page

Diagram 1. Proposed mechanism of action for NIOCH-14.

Pharmacokinetics
A Phase I clinical trial (Protocol No. NIOCH-01/20) was conducted to evaluate the safety,

tolerability, and pharmacokinetics of NIOCH-14 in healthy volunteers.
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Table 2: Pharmacokinetic Parameters of NIOCH-14 in Mice

Parameter Value Reference

Route of Administration Oral

Dose 50 µg/g body weight

Absolute Bioavailability 22.8%

Tissue Availability (relative to

lungs)

Lungs 100%

Liver 69.6%

Kidney 63.3%

Brain 26.8%

Spleen 20.3%

Experimental Protocols
Animal Model: Outbred ICR mice.

Virus and Infection: Mice were infected intranasally with a 100% lethal dose (10 LD₅₀/head)

of ectromelia virus (strain K-1).

Treatment: NIOCH-14 was administered orally at a dose of 50 µg/g of mouse weight daily for

10 days. A control group received a vehicle, and a positive control group received ST-246.

Endpoints: Survival rate and average life expectancy were monitored. Virus titers in the lungs

were determined 6 days post-infection.
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Diagram 2. Workflow for in vivo efficacy testing of NIOCH-14.
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Study Design: An open, simple, randomized study in 90 healthy volunteers (18-50 years).

Objectives: To assess the safety, tolerability, and pharmacokinetics of single and repeated

oral doses of NIOCH-14.

Dosing Regimens:

Single doses: 200 mg, 600 mg, and 1200 mg.

Repeated doses: 200 mg, 600 mg, and 1200 mg daily for 6 days.

Assessments: Standard clinical, laboratory, and instrumental testing methods were used to

monitor safety and tolerability. Pharmacokinetic parameters were determined by measuring

the concentration of the active metabolite, ST-246, in plasma samples collected at various

time points.

Part 2: Antiviral Agent 14 (CAS 2755814-80-1) - A
Plant Antiviral Compound
This compound has been identified as an antiviral agent with inhibitory activity against Tobacco

Mosaic Virus (TMV) and Cucumber Mosaic Virus (CMV).

Chemical Structure and Properties
The chemical structure and IUPAC name for the antiviral agent with CAS number 2755814-80-

1 are not available in the public domain based on the conducted searches.

Table 3: Physicochemical Properties of Antiviral Agent 14 (CAS 2755814-80-1)

Property Value Reference

CAS Number 2755814-80-1

Molecular Formula C₂₄H₂₆O₇

Molecular Weight 426.46 g/mol

Antiviral Activity
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This compound has demonstrated inhibitory effects against two common plant viruses.

Table 4: In Vitro Antiviral Efficacy of Antiviral Agent 14 (CAS 2755814-80-1)

Virus EC₅₀ (µg/mL) Reference

Tobacco Mosaic Virus (TMV) 135.5

Cucumber Mosaic Virus (CMV) 178.6

Mechanism of Action
The precise mechanism of action for this antiviral agent against TMV and CMV has not been

detailed in the available resources.

Experimental Protocols
Detailed experimental protocols for the synthesis and specific antiviral assays used to

determine the EC₅₀ values for this compound are not publicly available in the searched

literature. However, a general protocol for assessing the in vitro antiviral activity of compounds

against TMV using a half-leaf local lesion assay is described below.

Plant Preparation: Use healthy, fully expanded leaves of a local lesion host plant for TMV,

such as Nicotiana glutinosa.

Inoculum Preparation: Prepare a purified TMV solution of a known concentration that

produces a countable number of local lesions.

Compound Preparation: Prepare serial dilutions of the test compound in an appropriate

solvent and then in the inoculation buffer.

Inoculation:

Mix the TMV inoculum with the test compound dilutions.

Lightly dust the leaf surface with an abrasive like carborundum.
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Inoculate one half of the leaf with the TMV-compound mixture and the other half with a

TMV-control mixture (containing only the solvent).

Incubation and Observation: Keep the plants under suitable conditions for lesion

development (typically 2-3 days).

Data Analysis: Count the number of local lesions on each half-leaf and calculate the

percentage of inhibition compared to the control.
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Diagram 3. General workflow for a half-leaf local lesion assay.
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Disclaimer: The information provided for Antiviral Agent 14 with CAS number 2755814-80-1 is

limited due to the lack of publicly available primary research literature. The chemical structure,

IUPAC name, and specific experimental protocols could not be definitively ascertained.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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